![molecular formula C15H11N3O4 B4404654 N-(2-methyl-5-quinolinyl)-5-nitro-2-furamide](/img/structure/B4404654.png)
N-(2-methyl-5-quinolinyl)-5-nitro-2-furamide
Overview
Description
N-(2-methyl-5-quinolinyl)-5-nitro-2-furamide, also known as MNFA, is a synthetic compound that has been studied for its potential use in scientific research. MNFA is a member of the furamidine family of compounds, which are known to have antiprotozoal activity.
Mechanism of Action
The exact mechanism of action of N-(2-methyl-5-quinolinyl)-5-nitro-2-furamide is not fully understood, but it is believed to involve the inhibition of DNA synthesis in the parasites. This compound has been shown to bind to DNA and interfere with the replication process, leading to the death of the parasite.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in vitro, with a high selectivity index for the parasites compared to mammalian cells. In addition, this compound has been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for further study.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methyl-5-quinolinyl)-5-nitro-2-furamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is the limited availability of the compound, which can make it difficult to conduct large-scale studies.
Future Directions
There are several future directions for research on N-(2-methyl-5-quinolinyl)-5-nitro-2-furamide. One area of interest is the development of more efficient synthesis methods to increase the availability of the compound. Another area of interest is the investigation of the potential use of this compound in combination with other drugs to enhance its efficacy. Finally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.
Scientific Research Applications
N-(2-methyl-5-quinolinyl)-5-nitro-2-furamide has been studied for its potential use in the treatment of various diseases caused by protozoan parasites. In particular, this compound has been shown to have activity against Trypanosoma brucei, the causative agent of African sleeping sickness, as well as Leishmania donovani, the causative agent of visceral leishmaniasis.
properties
IUPAC Name |
N-(2-methylquinolin-5-yl)-5-nitrofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O4/c1-9-5-6-10-11(16-9)3-2-4-12(10)17-15(19)13-7-8-14(22-13)18(20)21/h2-8H,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNNIHURHIRDRQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=CC=C2)NC(=O)C3=CC=C(O3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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